Cas no 24063-71-6 (Isocurcumenol)

• Product Name: Isocurcumenol
• CAS No: 24063-71-6
• MF: C₁₅H₂₂O₂
• MW: 234.333984851837
• CID: 259168
• PubChem ID: 10399139
• Update Time: 2025-04-19

Isocurcumenol Chemical and Physical Properties

Names and Identifiers

• Isocurcumenol
• 5b-Guaia-7(11),10(14)-dien-8a-ol, 5,8-epoxy-, (+)- (8CI)
• 6H-3a,6-Epoxyazulen-6-ol,octahydro-3-methyl-8-methylene-5-(1-methylethylidene)-, [3S-(3a,3aa,6a,8ab)]-
• (+)-Isocurcumenol
• Isocurcumenol, (+)-
• Isourecumenol
• 6H-3a,6-Epoxyazulen-6-ol,octahydro-3-methyl-8-methylene-5-(1-methylethylidene)-, (3S,3aS,6R,8aS)-
• 3S-(3
• A,3a
• A,6
• A,8a
• A)-octahydro-3-methyl-8-methylene-5-(1-methylethylidene)-6H-3a,6-epoxyazulen-6-ol
• (1R,2S,5S,8S)-2-Methyl-6-methylidene-9-propan-2-ylidene-11-oxatricyclo[6.2.1.01,5]undecan-8-ol
• UE4RKR80F1
• 3S-(3alpha,3aalpha,6alpha,8abeta)-Octahydro-3-methyl-8-methylene-5-(1-methylethylidene)- 6H-3a,6-epoxyazulen-6-ol
• 6H-3a,6-Epoxyazulen-6-ol, octahydro-3-methyl-8-methylene-5-(1-methylethylidene)-, (3S,3aS,6R,
• UNII-UE4RKR80F1
• 5beta-Guaia-7(11),10(14)-dien-8alpha-ol, 5,8-epoxy-, (+)-
• AKOS037515130
• CHEBI:196142
• DTXSID701020836
• MS-23354
• 24063-71-6
• 1ST165590
• 6H-3a,6-Epoxyazulen-6-ol, octahydro-3-methyl-8-methylene-5-(1-methylethylidene)-, (3S,3aS,6R,8aS)-
• AC-35033
• CS-0032134
• (1S,2S,5S,8R)-2-methyl-6-methylidene-9-propan-2-ylidene-11-oxatricyclo[6.2.1.01,5]undecan-8-ol
• HY-N4121
• 5.BETA.-GUAIA-7(11),10(14)-DIEN-8.ALPHA.-OL, 5,8-EPOXY-, (+)-
• 2-methyl-6-methylidene-9-(propan-2-ylidene)-11-oxatricyclo[6.2.1.0^{1,5}]undecan-8-ol
• 5,8-Epoxy-7(11),10(14)-guaiadien-8-ol
• FT-0775559
• 3S-(3alpha,3aalpha,6alpha,8abeta)-Octahydro-3-methyl-8-methylene-5-(1-methylethylidene)-6H-3a,6-epoxyazulen-6-ol
• DA-54409
• GLXC-14101
• (1S,2S,5S,8R)-2-methyl-6-methylidene-9-(propan-2-ylidene)-11-oxatricyclo[6.2.1.0(1),?]undecan-8-ol
• (1S,2S,5S,8R)-2-methyl-6-methylidene-9-propan-2-ylidene-11-oxatricyclo(6.2.1.01,5)undecan-8-ol

• Inchi： 1S/C15H22O2/c1-9(2)13-8-14-11(4)5-6-12(14)10(3)7-15(13,16)17-14/h11-12,16H,3,5-8H2,1-2,4H3/t11-,12-,14-,15+/m0/s1
• InChI Key： DEBDFZGNZTYPMF-NZBPQXDJSA-N
• SMILES： O1[C@@]2(CC(=C)[C@@H]3CC[C@H](C)[C@]13C/C/2=C(/C)\C)O

Computed Properties

• Exact Mass: 234.161979940 g/mol
• Monoisotopic Mass: 234.161979940 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 29.5
• Molecular Weight: 234.33

Experimental Properties

• Color/Form: Powder
• Density: 1.09±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 142-143 ºC
• Solubility: Slightly soluble (1.2 g/l) (25 º C),

Isocurcumenol Security Information

• Hazardous Material Identification：
• Safety Term：A poison by ingestion. When heated to decomposition it emits acrid smoke and irritating vapors.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Guaianes
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Guaianes
• Sesquiterpenoids